Cas no 43061-75-2 (Benzothiazolium,2-[2-(acetylphenylamino)ethenyl]-3-ethyl-)
43061-75-2 structure
Product Name:Benzothiazolium,2-[2-(acetylphenylamino)ethenyl]-3-ethyl-
CAS No:43061-75-2
MF:C19H19N2OS
MW:323.431963205338
CID:331501
PubChem ID:170729
Update Time:2025-04-19
Benzothiazolium,2-[2-(acetylphenylamino)ethenyl]-3-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazolium,2-[2-(acetylphenylamino)ethenyl]-3-ethyl-
- 2-(2'-ACETANILINO)VINYL-3-ETHYL-BENZOTHIAZOLIUM IODIDE
- 2-[2-(acetylphenylamino)vinyl]-3-ethylbenzothiazolium
- 2-[2-[(Acetyl)phenylamino]ethenyl]-3-ethylbenzothiazol-3-ium
- 2-[2-[(Acetyl)phenylamino]ethenyl]-3-ethylbenzothiazolium
- Benzothiazolium, 2-[2-(acetylphenylamino)ethenyl]-3-ethyl-
- N-[2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]-N-phenylacetamide
- 43061-75-2
-
- Inchi: 1S/C19H19N2OS/c1-3-20-17-11-7-8-12-18(17)23-19(20)13-14-21(15(2)22)16-9-5-4-6-10-16/h4-14H,3H2,1-2H3/q+1
- InChI Key: BGIJLSGWNSIFDW-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2[N+](CC)=C1C=CN(C(C)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 450.02600
- Monoisotopic Mass: 323.121809
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.4
- XLogP3: 4.2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 61.22000
- LogP: 1.57110
Benzothiazolium,2-[2-(acetylphenylamino)ethenyl]-3-ethyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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